Cas no 2228473-28-5 (O-2-(pyrimidin-4-yl)propan-2-ylhydroxylamine)

O-2-(pyrimidin-4-yl)propan-2-ylhydroxylamine is a specialized organic compound featuring a pyrimidine core linked to a hydroxylamine moiety via an isopropanol-derived spacer. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly as an intermediate in pharmaceutical and agrochemical applications. The pyrimidine ring offers potential for hydrogen bonding and π-stacking interactions, while the hydroxylamine group provides versatility in further functionalization, such as nitroxide formation or nucleophilic additions. Its stability under controlled conditions and compatibility with diverse reaction conditions enhance its utility in complex molecular synthesis. The compound is typically handled under inert atmospheres to preserve its integrity.
O-2-(pyrimidin-4-yl)propan-2-ylhydroxylamine structure
2228473-28-5 structure
Product Name:O-2-(pyrimidin-4-yl)propan-2-ylhydroxylamine
CAS No:2228473-28-5
MF:C7H11N3O
MW:153.181740999222
CID:6141699
PubChem ID:165857091
Update Time:2025-08-05

O-2-(pyrimidin-4-yl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

    • O-2-(pyrimidin-4-yl)propan-2-ylhydroxylamine
    • O-[2-(pyrimidin-4-yl)propan-2-yl]hydroxylamine
    • EN300-1764507
    • 2228473-28-5
    • Inchi: 1S/C7H11N3O/c1-7(2,11-8)6-3-4-9-5-10-6/h3-5H,8H2,1-2H3
    • InChI Key: YAVDJCABYSWFBT-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C1C=CN=CN=1)N

Computed Properties

  • Exact Mass: 153.090211983g/mol
  • Monoisotopic Mass: 153.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 61Ų

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Additional information on O-2-(pyrimidin-4-yl)propan-2-ylhydroxylamine

Comprehensive Overview of O-2-(pyrimidin-4-yl)propan-2-ylhydroxylamine (CAS No. 2228473-28-5)

O-2-(pyrimidin-4-yl)propan-2-ylhydroxylamine (CAS No. 2228473-28-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a pyrimidine ring, a heterocyclic aromatic moiety widely recognized for its role in nucleobases, making it a critical building block in drug discovery. The presence of the hydroxylamine functional group further enhances its reactivity, enabling diverse synthetic applications.

Recent studies highlight the growing interest in pyrimidine derivatives, particularly in the context of kinase inhibitors and antiviral agents. Researchers are actively exploring the potential of O-2-(pyrimidin-4-yl)propan-2-ylhydroxylamine as a precursor for novel therapeutics targeting diseases such as cancer and viral infections. Its molecular structure allows for selective interactions with biological targets, a feature highly sought after in precision medicine.

From a synthetic chemistry perspective, the compound's CAS No. 2228473-28-5 serves as a key identifier for researchers and manufacturers. The propan-2-ylhydroxylamine moiety introduces versatility in chemical modifications, facilitating the development of analogs with tailored properties. This adaptability aligns with the current trend in structure-activity relationship (SAR) studies, where minor structural changes can significantly impact biological efficacy.

In the agrochemical sector, O-2-(pyrimidin-4-yl)propan-2-ylhydroxylamine is being investigated for its potential as a plant growth regulator or pesticide intermediate. The pyrimidine core is known to exhibit herbicidal and fungicidal activities, making it a valuable scaffold for sustainable crop protection solutions. With the increasing demand for eco-friendly agrochemicals, this compound could play a pivotal role in addressing global food security challenges.

The compound's stability and solubility profile are also subjects of ongoing research. Understanding these physicochemical properties is crucial for optimizing its formulation in drug delivery systems or agricultural sprays. Advances in computational chemistry have enabled predictive modeling of such traits, accelerating the development process.

As the scientific community continues to explore CAS No. 2228473-28-5, its applications in material science are also emerging. The hydroxylamine group's redox activity makes it a candidate for designing smart materials with stimuli-responsive behavior. This interdisciplinary potential underscores the compound's relevance in cutting-edge research.

In summary, O-2-(pyrimidin-4-yl)propan-2-ylhydroxylamine represents a versatile chemical entity with broad implications across multiple industries. Its structural features, combined with the growing emphasis on targeted therapies and green chemistry, position it as a compound of significant scientific and commercial interest.

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